N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide

• IUPAC Name: N-(1-adamantyl)-2-(2-benzylsulfonylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C26H29N3O3S/c30-24(28-26-13-19-10-20(14-26)12-21(11-19)15-26)16-29-23-9-5-4-8-22(23)27-25(29)33(31,32)17-18-6-2-1-3-7-18/h1-9,19-21H,10-17H2,(H,28,30)
• InChI Key: OAGOPKFSNMDRHV-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)CN4C5=CC=CC=C5N=C4S(=O)(=O)CC6=CC=CC=C6
• Molecular Formula: C26H29N3O3S
• Molecular Weight: 463.6 g/mol

Description

N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide, also known as ABAM, is a compound that has gained attention in the scientific community due to its potential applications in various fields. ABAM is a benzimidazole derivative that has been synthesized using a novel method. In

Mechanism of Action

The mechanism of action of N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide is not yet fully understood. However, it has been proposed that N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide inhibits the activity of certain enzymes, leading to the inhibition of cell growth and proliferation. N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has also been found to induce apoptosis, a programmed cell death process, in cancer cells.
Biochemical and Physiological Effects:
N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has been found to have various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has also been found to inhibit the replication of certain viruses and fungi. In addition, N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has several advantages for lab experiments. It is stable and can be easily synthesized using the novel method described above. N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide is also soluble in a variety of solvents, making it easy to use in different experimental setups. However, N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has some limitations as well. It is not yet fully understood how N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide works, which limits its potential applications. In addition, N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has not been extensively tested in vivo, which limits its potential use as a therapeutic agent.

Future Directions

There are several future directions for research on N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide. One potential direction is to investigate the mechanism of action of N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide in more detail. This could lead to the development of new therapeutic agents that target specific enzymes or pathways. Another potential direction is to test the efficacy of N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide in vivo. This could provide valuable information about the potential therapeutic uses of N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide. Finally, further research could be done to investigate the potential applications of N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide is a compound that has gained attention in the scientific community due to its potential applications in various fields. The synthesis of N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide using a novel method has been found to be efficient and yields high purity N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide. N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has been found to have potential applications in medicinal chemistry, biochemistry, and pharmacology. The mechanism of action of N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide is not yet fully understood, but it has been found to have various biochemical and physiological effects. N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has several advantages for lab experiments, but also has some limitations. There are several future directions for research on N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide, which could lead to the development of new therapeutic agents and provide valuable information about the potential applications of N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide.

Scientific Research Applications

N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has been found to have potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been reported to have anticancer, antiviral, and antifungal activities. N-1-adamantyl-2-[2-(benzylsulfonyl)-1H-benzimidazol-1-yl]acetamide has also been found to inhibit the growth of certain bacteria, making it a potential candidate for the development of new antibiotics.